2-methyl-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-1H-benzimidazole-5-carboxamide

• IUPAC Name: 2-methyl-N-[(3R,4S)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]oxolan-3-yl]-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C18H20N4O3/c1-10-5-14(25-22-10)6-13-8-24-9-17(13)21-18(23)12-3-4-15-16(7-12)20-11(2)19-15/h3-5,7,13,17H,6,8-9H2,1-2H3,(H,19,20)(H,21,23)/t13-,17+/m1/s1
• InChI Key: WBZOIGSWTIAJSY-DYVFJYSZSA-N
• Canonical SMILES: CC1=NOC(=C1)CC2COCC2NC(=O)C3=CC4=C(C=C3)N=C(N4)C
• Isomeric SMILES: CC1=NOC(=C1)C[C@@H]2COC[C@@H]2NC(=O)C3=CC4=C(C=C3)N=C(N4)C
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "2-methyl-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-1H-benzimidazole-5-carboxamide" often involves complex organic synthesis strategies. A relevant example can be found in the synthesis of benzimidazole carboxamide derivatives, where key steps might include condensation/cyclization reactions, and the introduction of specific functional groups such as isoxazole and tetrahydrofuran rings to achieve the desired molecular framework (Tapia et al., 1999).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives, including those with isoxazole and tetrahydrofuran moieties, is characterized by a complex arrangement of rings that confer unique chemical properties to the molecule. The planarity or non-planarity of these rings, as well as their substituents, play a critical role in the compound's interaction with biological targets (Martins et al., 2002).

Chemical Reactions and Properties

The chemical reactivity of "2-methyl-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-1H-benzimidazole-5-carboxamide" can be influenced by the presence of the benzimidazole core, isoxazole, and tetrahydrofuran rings. These structural elements may participate in various chemical reactions, such as nucleophilic substitutions, electrophilic additions, and ring-opening reactions, depending on the reaction conditions and the presence of reactive functional groups (Penning et al., 2009).

Physical Properties Analysis

The physical properties of this compound, such as solubility, melting point, and crystallinity, are determined by its molecular structure. The arrangement of rings and the nature of substituents can significantly affect these properties, influencing the compound's behavior in different solvents and its suitability for various pharmaceutical formulations (Soselia et al., 2020).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards specific reagents, are crucial for understanding the compound's behavior in biological systems and its interaction with biological targets. The benzimidazole core, in particular, is known for its ability to engage in hydrogen bonding and π-π interactions, which could be critical for its biological activity (Im et al., 2019).